Cas no 2138148-74-8 (2-(aminomethyl)-2-ethyl-N-(2-methylbutan-2-yl)morpholine-4-carboxamide)

• Product Name: 2-(aminomethyl)-2-ethyl-N-(2-methylbutan-2-yl)morpholine-4-carboxamide
• CAS No: 2138148-74-8
• MF: C₁₃H₂₇N₃O₂
• MW: 257.372383356094
• CID: 6223246
• PubChem ID: 165745967
• Update Time: 2025-07-20

2-(aminomethyl)-2-ethyl-N-(2-methylbutan-2-yl)morpholine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-(aminomethyl)-2-ethyl-N-(2-methylbutan-2-yl)morpholine-4-carboxamide
• EN300-715515
• 2138148-74-8

• Inchi： 1S/C13H27N3O2/c1-5-12(3,4)15-11(17)16-7-8-18-13(6-2,9-14)10-16/h5-10,14H2,1-4H3,(H,15,17)
• InChI Key： WDYVYPXYLDLOGV-UHFFFAOYSA-N
• SMILES： O1CCN(C(NC(C)(C)CC)=O)CC1(CN)CC

Computed Properties

• Exact Mass: 257.21032711g/mol
• Monoisotopic Mass: 257.21032711g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 67.6Ų

Additional information on 2-(aminomethyl)-2-ethyl-N-(2-methylbutan-2-yl)morpholine-4-carboxamide

Research Brief on 2-(aminomethyl)-2-ethyl-N-(2-methylbutan-2-yl)morpholine-4-carboxamide (CAS: 2138148-74-8)

2-(aminomethyl)-2-ethyl-N-(2-methylbutan-2-yl)morpholine-4-carboxamide (CAS: 2138148-74-8) is a novel morpholine derivative that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound has shown promising potential in various therapeutic applications, particularly in the modulation of central nervous system (CNS) targets. Recent studies have focused on its synthesis, pharmacological properties, and potential mechanisms of action, making it a subject of intense research interest.

The synthesis of 2-(aminomethyl)-2-ethyl-N-(2-methylbutan-2-yl)morpholine-4-carboxamide involves a multi-step process that ensures high yield and purity, as reported in recent literature. The compound's unique structural features, including the morpholine ring and the carboxamide moiety, contribute to its ability to interact with specific biological targets. Researchers have employed advanced spectroscopic techniques, such as NMR and mass spectrometry, to confirm the compound's structure and purity, ensuring its suitability for further pharmacological evaluation.

Pharmacological studies have revealed that 2-(aminomethyl)-2-ethyl-N-(2-methylbutan-2-yl)morpholine-4-carboxamide exhibits significant activity in modulating neurotransmitter systems, particularly those involving dopamine and serotonin receptors. Preliminary in vitro and in vivo experiments have demonstrated its potential as a therapeutic agent for CNS disorders, such as depression, anxiety, and neurodegenerative diseases. The compound's ability to cross the blood-brain barrier (BBB) has been a key focus, with recent findings suggesting favorable pharmacokinetic properties.

In addition to its CNS applications, recent research has explored the compound's potential in other therapeutic areas. For instance, studies have investigated its anti-inflammatory and analgesic properties, with promising results in animal models of chronic pain. The compound's mechanism of action appears to involve the inhibition of key inflammatory mediators, such as cyclooxygenase-2 (COX-2) and tumor necrosis factor-alpha (TNF-α). These findings highlight the versatility of 2-(aminomethyl)-2-ethyl-N-(2-methylbutan-2-yl)morpholine-4-carboxamide and its potential as a multi-target therapeutic agent.

Despite these promising findings, further research is needed to fully elucidate the compound's safety profile and therapeutic efficacy. Current studies are focused on optimizing its pharmacokinetic and pharmacodynamic properties, as well as identifying potential off-target effects. Collaborative efforts between academic and industrial researchers are expected to accelerate the development of this compound, paving the way for future clinical trials.

In conclusion, 2-(aminomethyl)-2-ethyl-N-(2-methylbutan-2-yl)morpholine-4-carboxamide (CAS: 2138148-74-8) represents a promising candidate for the treatment of various CNS and inflammatory disorders. Its unique structural features and pharmacological properties make it a valuable subject of ongoing research. As new data emerges, this compound may hold the key to addressing unmet medical needs in multiple therapeutic areas.